Cas no 2172135-67-8 (2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine)

• Product Name: 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine
• CAS No: 2172135-67-8
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5862086
• PubChem ID: 165493081
• Update Time: 2025-10-28

2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine
• EN300-1477799
• 2172135-67-8
• 2-[4-(1-methylcyclopropyl)phenyl]piperidin-4-amine

• Inchi： 1S/C15H22N2/c1-15(7-8-15)12-4-2-11(3-5-12)14-10-13(16)6-9-17-14/h2-5,13-14,17H,6-10,16H2,1H3
• InChI Key： APUZASJUJHXWRQ-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C1C=CC(=CC=1)C1(C)CC1)N

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine

Compound CAS No. 2172135-67-8: 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine

The compound 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine, identified by the CAS number 2172135-67-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profile. The molecule consists of a piperidine ring, a six-membered saturated hydrocarbon, fused with a phenyl group substituted at the 4-position by a 1-methylcyclopropyl moiety. This combination of functional groups imparts the compound with distinctive electronic and steric properties, making it a valuable subject for research and development.

Recent studies have highlighted the importance of 1-methylcyclopropyl substituents in modulating the pharmacokinetic and pharmacodynamic properties of piperidine derivatives. The cyclopropane ring introduces significant strain into the molecule, which can enhance its reactivity in certain chemical transformations. Additionally, the methyl group attached to the cyclopropane ring contributes to the compound's lipophilicity, potentially improving its bioavailability when used in drug delivery systems. Researchers have also explored the influence of this substituent on the compound's ability to interact with biological targets, such as enzymes and receptors, which is critical for its therapeutic applications.

The piperidine ring in 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine plays a pivotal role in determining the compound's chemical reactivity and stability. Piperidine derivatives are known for their ability to form hydrogen bonds, which can significantly affect their solubility and binding affinity to biological molecules. Recent advancements in computational chemistry have enabled researchers to predict the conformational flexibility of this compound, providing insights into its potential interactions within complex biological systems. These studies have underscored the importance of the piperidine ring's nitrogen atom in facilitating hydrogen bonding, which is essential for its pharmacological activity.

The synthesis of CAS No. 2172135-67-8 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methodologies, followed by substitution reactions to introduce the methyl group and phenyl substituent. The use of transition metal catalysts has been shown to significantly enhance the efficiency and selectivity of these reactions, leading to higher yields of the desired product. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

In terms of pharmacological applications, 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine has demonstrated potential as a lead compound in drug discovery programs targeting various diseases. Its unique structure allows it to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways. Recent studies have focused on its ability to modulate neurotransmitter systems, making it a promising candidate for treating central nervous system disorders such as depression, anxiety, and neurodegenerative diseases.

The compound's selectivity for specific biological targets has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided valuable insights into the molecular basis of its pharmacological activity, enabling researchers to design more potent and selective analogs. Additionally, investigations into its pharmacokinetics have revealed favorable properties such as high oral bioavailability and prolonged half-life, which are critical for its therapeutic utility.

In conclusion, CAS No. 2172135-67-8, or 2-4-(1-methylcyclopropyl)phenylpiperidin-4-amine, represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its unique structure, combined with advancements in synthetic methodologies and pharmacological profiling techniques, positions it as a key player in the development of novel therapeutic agents.